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Compound of Interest

Compound Name: Ethyl benzofurazan-5-carboxylate

Cat. No.: B1301107 Get Quote

CAS Number: 36389-07-8

This technical guide provides a comprehensive overview of Ethyl benzofurazan-5-
carboxylate, a heterocyclic compound of interest to researchers, scientists, and professionals

in drug development. This document outlines its chemical properties, potential biological

activities, and relevant experimental data, presented in a structured and accessible format.

Chemical and Physical Properties
Ethyl benzofurazan-5-carboxylate, also known as Ethyl 2,1,3-benzoxadiazole-5-carboxylate,

is a small molecule with the chemical formula C₉H₈N₂O₃. A summary of its key physical and

chemical properties is provided in the table below.

Property Value Reference

CAS Number 36389-07-8 [1]

Molecular Formula C₉H₈N₂O₃ [1]

Molecular Weight 192.17 g/mol [1]

Purity
≥ 95% (Commercially

available)
[1]

Product Family Lipids [1]
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Synthesis
While a specific, detailed experimental protocol for the synthesis of Ethyl benzofurazan-5-
carboxylate (CAS 36389-07-8) is not readily available in the reviewed literature, the synthesis

of related benzofuran and benzoxadiazole derivatives can provide a logical framework for its

preparation. The synthesis of 2,1,3-benzoxadiazole derivatives often starts from corresponding

ortho-substituted benzene compounds. For instance, the synthesis of 2,1,3-benzoxadiazole-1-

oxide can be achieved from a suitable precursor, followed by deoxygenation to yield the 2,1,3-

benzoxadiazole core.[2] The introduction of the ethyl carboxylate group at the 5-position would

likely involve standard esterification procedures on a precursor containing a carboxylic acid

group at that position.

A generalized synthetic approach can be visualized as a multi-step process, likely starting from

a commercially available substituted benzene derivative.

Substituted Benzene Precursor Introduction of Nitro and Amino Groups Cyclization to form Benzofurazan Ring Functional Group Interconversion to Carboxylic Acid Esterification Ethyl benzofurazan-5-carboxylate

Prepare Fungal Culture Inoculate Plates with Fungal Spores

Prepare Serial Dilutions of Test Compound

Add Test Compound Dilutions to Wells Incubate at Appropriate Temperature Measure Mycelial Growth Inhibition Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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